Cas no 2171559-55-8 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid
• CAS No: 2171559-55-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6330122
• PubChem ID: 165820914
• Update Time: 2025-06-10

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]pentanoic acid
• 2171559-55-8
• EN300-1524411

• Inchi： 1S/C27H34N2O5/c1-27(2,3)16-23(25(32)28-15-9-8-14-24(30)31)29-26(33)34-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,8-9,14-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZOMKKLYTZZMYEQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic Acid (CAS No. 2171559-55-8)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid, identified by its CAS number 2171559-55-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The intricate structure of this molecule, featuring a combination of aromatic and aliphatic moieties, contributes to its unique chemical properties and potential therapeutic applications.

The molecular formula of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid highlights its complex composition, which includes a fluorene moiety linked to an amino group through a methoxycarbonyl bridge. This structural feature is particularly noteworthy as fluorene derivatives are known for their stability and compatibility with biological systems. The presence of multiple functional groups, such as the amide and carboxylic acid functionalities, further enhances the compound's reactivity and potential for further chemical modifications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes, suggesting its utility as a lead compound for the development of new therapeutic agents.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, has been crucial in achieving the desired molecular structure. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in drug discovery.

One of the most compelling aspects of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal binding interactions between this compound and target proteins. These computational studies have provided valuable insights into the binding mode of the compound and have guided the design of analogs with enhanced potency and selectivity.

The pharmacological profile of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid has been evaluated through in vitro and in vivo experiments. Initial pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for the development of effective therapeutics. Additionally, toxicology studies have shown that this compound exhibits low toxicity at relevant doses, further supporting its potential as a drug candidate.

The impact of this compound on various disease models has been explored through preclinical studies. For instance, research has demonstrated its ability to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. Similarly, studies in animal models have shown promising results in reducing inflammation and alleviating symptoms associated with chronic diseases. These findings underscore the therapeutic potential of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid and highlight its importance in advancing drug development efforts.

The future direction of research on 5-2-(\ ((9H-fluoren\ \}-9\ \yl)methoxy\ \carbonyl\ \}amino)-\ \4\ ,\ \ \4\ -dimethylpe\ \nταν\ \αmidopenta\ \noic aci\ \d will likely focus on optimizing its chemical structure to improve pharmacological properties such as solubility, bioavailability, and target specificity. Additionally, exploring novel synthetic routes to enhance scalability will be crucial for translating laboratory findings into clinical applications. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in driving these advancements forward.

In conclusion, 5\ \- 2-(( \((\\\)nH\\\)fluore\ \n\}-9\\\)ylmethoxy\ \carbonyl\\\)a\ \nmino)\ \-\\\)44\-dimethylpe\ \nタンmidopenta\ \noic aci\ \d (CAS No.\ 21715595\-55\-8)\ is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure,
complex synthesis,
and promising biological activities make it a valuable candidate for further study.
As research continues,
the full therapeutic
potential
of this
compound will likely be uncovered,
leading
to new
advances
in medicine.